Cas no 1785201-69-5 (5-Fluoro-2,1-benzoxazole-3-carbaldehyde)
1785201-69-5 structure
Product Name:5-Fluoro-2,1-benzoxazole-3-carbaldehyde
CAS No:1785201-69-5
MF:C8H4FNO2
MW:165.121265411377
CID:5739241
PubChem ID:105432542
Update Time:2023-11-10
5-Fluoro-2,1-benzoxazole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-1124155
- 1785201-69-5
- 5-Fluoro-2,1-benzoxazole-3-carbaldehyde
- 2,1-Benzisoxazole-3-carboxaldehyde, 5-fluoro-
-
- Inchi: 1S/C8H4FNO2/c9-5-1-2-7-6(3-5)8(4-11)12-10-7/h1-4H
- InChI Key: STXYJQDSZFJSRG-UHFFFAOYSA-N
- SMILES: FC1C=CC2C(C=1)=C(C=O)ON=2
Computed Properties
- Exact Mass: 165.02260653g/mol
- Monoisotopic Mass: 165.02260653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.430±0.06 g/cm3(Predicted)
- Boiling Point: 308.2±22.0 °C(Predicted)
- pka: -8.13±0.30(Predicted)
5-Fluoro-2,1-benzoxazole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1124155-0.05g |
5-fluoro-2,1-benzoxazole-3-carbaldehyde |
1785201-69-5 | 95% | 0.05g |
$959.0 | 2023-10-26 | |
| Enamine | EN300-1124155-0.1g |
5-fluoro-2,1-benzoxazole-3-carbaldehyde |
1785201-69-5 | 95% | 0.1g |
$1005.0 | 2023-10-26 | |
| Enamine | EN300-1124155-0.25g |
5-fluoro-2,1-benzoxazole-3-carbaldehyde |
1785201-69-5 | 95% | 0.25g |
$1051.0 | 2023-10-26 | |
| Enamine | EN300-1124155-0.5g |
5-fluoro-2,1-benzoxazole-3-carbaldehyde |
1785201-69-5 | 95% | 0.5g |
$1097.0 | 2023-10-26 | |
| Enamine | EN300-1124155-1.0g |
5-fluoro-2,1-benzoxazole-3-carbaldehyde |
1785201-69-5 | 1g |
$1142.0 | 2023-06-09 | ||
| Enamine | EN300-1124155-2.5g |
5-fluoro-2,1-benzoxazole-3-carbaldehyde |
1785201-69-5 | 95% | 2.5g |
$2240.0 | 2023-10-26 | |
| Enamine | EN300-1124155-5.0g |
5-fluoro-2,1-benzoxazole-3-carbaldehyde |
1785201-69-5 | 5g |
$3313.0 | 2023-06-09 | ||
| Enamine | EN300-1124155-10.0g |
5-fluoro-2,1-benzoxazole-3-carbaldehyde |
1785201-69-5 | 10g |
$4914.0 | 2023-06-09 | ||
| Enamine | EN300-1124155-1g |
5-fluoro-2,1-benzoxazole-3-carbaldehyde |
1785201-69-5 | 95% | 1g |
$1142.0 | 2023-10-26 | |
| Enamine | EN300-1124155-5g |
5-fluoro-2,1-benzoxazole-3-carbaldehyde |
1785201-69-5 | 95% | 5g |
$3313.0 | 2023-10-26 |
5-Fluoro-2,1-benzoxazole-3-carbaldehyde Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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